Cas no 118-90-1 (O-Toluic acid)
O-Toluic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Methylbenzoic acid
- ortho-toluic acid
- o-Toluic acid
- o-Toluic acidneat
- 2-Methyl-benzaldehyd-diaethylacetal
- 2-Methyl-benzaldehyd-diethylacetal
- 2-methyl-benzaldehyde diethylacetal
- 2-toluic acid
- methylbenzoic acid
- ortho-methylbenzoic acid
- o-tolualdehyde diethyl acetal
- o-toluenecarboxylic acid
- o-Toluylic acid
- toluenecarboxylic acid
- -Toluic acid
- o-Methylbenzoate
- o-Toluylic acid
- o-toluic
- o-Totuic acid
- 2-ToluicAcid98+%
- AKOS BBS-00003722
- o-Toluic acid 99%
- Orthotoluic acid
- Toluic acid
- o-Methylbenzoic acid
- Benzoic acid, 2-methyl-
- 2-Methyl-Benzoic Acid
- o-Toluate
- Benzoic acid, methyl-
- 2-Benzoate
- 2-Methyl benzoic acid
- ZWLPBLYKEWSWPD-UHFFFAOYSA-N
- 9NR3033Y0U
- orthotoluate
- O-Toluylate
- 2-Benzoic acid
- 2-methyl benzoate
- 2-met
- MFCD00002477
- J-003905
- Ortho methyl benzoic acid
- UNII-9NR3033Y0U
- Z104495626
- SMR001224517
- CHEMBL114957
- NCGC00090891-01
- BRN 1072103
- 2-methyl-benzoate
- NCGC00257640-01
- BENZOIC ACID,2-METHYL
- o-Toluic acid, puriss., >=99.5% (T)
- CHEBI:36632
- HMS3039K11
- HY-41494
- InChI=1/C8H8O2/c1-6-4-2-3-5-7(6)8(9)10/h2-5H,1H3,(H,9,10
- NSC-2193
- DTXSID6026161
- 118-90-1
- EINECS 204-284-9
- I889W3548N
- AKOS000119477
- o-ToluicAcid-13C2
- FT-0649690
- D77873
- EINECS 247-107-0
- AS-10809
- Q3291707
- NSC2193
- AB-131/40195545
- bmse000557
- O-TOLUIC ACID [MI]
- Tox21_200086
- NS00009693
- o-Toluic acid, 99%
- F2191-0132
- EN300-21374
- SCHEMBL10444025
- C07215
- AI3-15625
- FT-0773535
- AC-5963
- CS-W020111
- CAS-118-90-1
- SY008811
- 2-Methylbenzoicacid
- T0292
- s6217
- SCHEMBL4152
- NCGC00090891-02
- 3SK
- UNII-I889W3548N
- DTXCID006161
- 25567-10-6
- MLS002152917
- NSC 2193
- TOLUIC ACID, O-
- WLN: QVR B1
- 2-Methylbenzoic acid ; o-Methylbenzoate ; o-Toluylic acid
- 442197-98-0
- STK498487
- DB-265507
- METHYL,(BENZOYLOXY)-
- 2-Methylbenzoic acid; o-Methylbenzoate; o-Toluylic acid
- 204-284-9
- FT34624
- O-Toluic acid
-
- MDL: MFCD00002477
- Inchi: 1S/C8H8O2/c1-6-4-2-3-5-7(6)8(9)10/h2-5H,1H3,(H,9,10)
- InChI Key: ZWLPBLYKEWSWPD-UHFFFAOYSA-N
- SMILES: OC(C1C=CC=CC=1C)=O
- BRN: 1072103
Computed Properties
- Exact Mass: 136.05200
- Monoisotopic Mass: 136.05243
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 131
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 37.3
Experimental Properties
- Color/Form: Prismatic or acicular crystals precipitate from water.
- Density: 1.062 g/mL at 25 °C(lit.)
- Melting Point: 102.0 to 107.0 deg-C
- Boiling Point: 259°C(lit.)
- Flash Point: Fahrenheit: 298.4 ° f < br / > Celsius: 148 ° C < br / >
- Refractive Index: 1.512
- PH: 3.1 (H2O, 20℃)(saturated aqueous solution)
- Solubility: 1.2g/l
- Water Partition Coefficient: <0.1 g/100 mL at 19 ºC
- Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents, strong bases.
- PSA: 37.30000
- LogP: 1.69320
- Sensitiveness: Sensitive to humidity
- Solubility: Slightly soluble in water, easily soluble in ethanol and chloroform.
- Merck: 9535
- pka: 3.91(at 25℃)
- Vapor Pressure: 0.0±0.6 mmHg at 25°C
O-Toluic acid Security Information
-
Symbol:
- Prompt:warning
- Signal Word:Warning
- Hazard Statement: H315,H319,H335
- Warning Statement: P261,P305+P351+P338
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: 36/37/38
- Safety Instruction: S26-S36-S22
- RTECS:XU1400000
-
Hazardous Material Identification:
- TSCA:Yes
- Storage Condition:Store at room temperature
- Risk Phrases:R22
- Safety Term:S22
O-Toluic acid Customs Data
- HS CODE:2916391000
- Customs Data:
China Customs Code:
2916391000Overview:
2916391000 O-methyl benzoic acid.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.Minimum tariff:6.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly
Summary:
2916391000 2-methylbenzoic acid.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.Lowest tariff:6.5%.General tariff:30.0%
O-Toluic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T104307-100g |
O-Toluic acid |
118-90-1 | 98% | 100g |
¥34.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T104307-2.5kg |
O-Toluic acid |
118-90-1 | 98% | 2.5kg |
¥518.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T104307-500g |
O-Toluic acid |
118-90-1 | 98% | 500g |
¥136.90 | 2023-09-01 | |
| S e l l e c k ZHONG GUO | S6217-25mg |
o-Toluic acid |
118-90-1 | 99.75% | 25mg |
¥794.73 | 2023-09-15 | |
| Chemenu | CM158644-500g |
2-Methylbenzoic acid |
118-90-1 | 95+% | 500g |
$102 | 2021-06-16 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R012630-2.5kg |
O-Toluic acid |
118-90-1 | 98% | 2.5kg |
¥405 | 2024-05-26 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R012630-100g |
O-Toluic acid |
118-90-1 | 98% | 100g |
¥29 | 2024-05-26 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R012630-500g |
O-Toluic acid |
118-90-1 | 98% | 500g |
¥100 | 2024-05-26 | |
| SHANG HAI YUAN YE Biotechnology Co., Ltd. | S30106-25g |
o-Toluic acid |
118-90-1 | AR,99% | 25g |
¥30.00 | 2021-09-02 | |
| SHANG HAI YUAN YE Biotechnology Co., Ltd. | S30106-100g |
o-Toluic acid |
118-90-1 | AR,99% | 100g |
¥45.00 | 2021-09-02 |
O-Toluic acid Production Method
Production Method 1
1.2 Reagents: Ethanol
1.3 Reagents: Molybdenum hexacarbonyl , Cesium hydroxide Catalysts: Palladate(1-), [2′-(amino-κN)[1,1′-biphenyl]-2-yl-κC]chloro[2′-(dicyclohexylphos… Solvents: 1-Methoxy-2-propanol , Water ; 15 h, 80 °C
O-Toluic acid Raw materials
O-Toluic acid Preparation Products
O-Toluic acid Suppliers
O-Toluic acid Related Literature
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
Related Categories
- Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
- Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids
- Pesticide Chemicals Pesticides Disinfectant
- Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
- Solvents and Organic Chemicals Organic Compounds Acids/Esters
- Solvents and Organic Chemicals Organic Compounds Hydrocarbons
- Pesticide Chemicals Pesticide Intermediates
- Pharmaceutical and Biochemical Products Pharmaceutical Intermediates
- Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients
Additional information on O-Toluic acid
Introduction to O-Toluic acid (CAS No: 118-90-1)
O-Toluic acid, with the chemical formula C₇H₈O₂, is a significant compound in the field of organic chemistry and pharmaceutical research. Its CAS number, 118-90-1, uniquely identifies it in scientific literature and industrial applications. This aromatic carboxylic acid is a derivative of toluene and has garnered considerable attention due to its versatile chemical properties and potential applications in drug synthesis and material science.
The molecular structure of O-Toluic acid features a benzene ring substituted with a hydroxyl group and a carboxylic acid group at the ortho position. This configuration imparts unique reactivity, making it a valuable intermediate in organic synthesis. The presence of both polar functional groups enhances its solubility in polar solvents, facilitating its use in various chemical reactions and formulations.
In recent years, O-Toluic acid has been extensively studied for its role in pharmaceutical development. Researchers have explored its potential as a precursor in the synthesis of nonsteroidal anti-inflammatory drugs (NSAIDs) and other therapeutic agents. The compound's ability to undergo various chemical transformations, such as esterification and reduction, makes it a versatile building block for complex molecular architectures.
One of the most notable applications of O-Toluic acid is in the production of fine chemicals and specialty materials. Its derivatives are used in the manufacture of dyes, fragrances, and corrosion inhibitors. The compound's stability under various conditions and its compatibility with other chemicals make it an ideal candidate for industrial processes.
The pharmaceutical industry has also shown interest in O-Toluic acid due to its potential biological activities. Studies have indicated that certain derivatives of this compound exhibit antimicrobial and anti-inflammatory properties. These findings have spurred further research into developing novel therapeutic agents based on O-Toluic acid scaffolds.
Recent advancements in synthetic chemistry have enabled more efficient methods for producing O-Toluic acid. Catalytic processes and green chemistry approaches have been developed to minimize waste and improve yield. These innovations not only enhance the economic viability of O-Toluic acid production but also align with global sustainability goals.
The analytical characterization of O-Toluic acid is another area of active research. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and high-performance liquid chromatography (HPLC) are routinely employed to confirm the identity and purity of samples. These analytical methods are crucial for ensuring the quality and consistency of O-Toluic acid used in pharmaceuticals and industrial applications.
In conclusion, O-Toluic acid (CAS No: 118-90-1) is a multifaceted compound with significant implications in pharmaceuticals, materials science, and organic synthesis. Its unique chemical properties and diverse applications make it a subject of ongoing research and development. As scientific understanding progresses, the potential uses of O-Toluic acid are expected to expand, further solidifying its importance in the chemical industry.
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